D-Fructose-1,2,3-13C3

• Molecular Formula: C6H12O6
• Molecular Weight: 183.13 g/mol
• InChI: InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5?,6?/m0/s1/i2+1,5+1,6+1
• InChIKey: LKDRXBCSQODPBY-QRRMTLEVSA-N

D-Fructose-1,2,3-13C3 Product Overview

D-Fructose-1,2,3-13C3 is a stable, non-radioactive positional isotopologue of D-fructose in which the carbon-13 isotope occupies exactly the C1, C2, and C3 positions of the hexose backbone . It belongs to the class of 13C-labeled monosaccharide tracers and carries a molecular formula of ¹³C₃C₃H₁₂O₆ with a molecular weight of 183.13 g·mol⁻¹ . The compound is supplied as a colorless crystalline solid with a chemical purity of ≥98% and a ¹³C isotopic enrichment of 99 atom% at each labeled position . Its primary utility lies in metabolic flux analysis, NMR spectroscopy, and mass-spectrometry-based tracer studies where the positional fate of fructose carbon atoms must be resolved beyond the capability of uniformly labeled or single-labeled analogs .

Workflow Positional ¹³C₃ fructose tracer for resolving triose‑pool fate in metabolic flux studies

Methods LC‑MS, GC‑MS, and ¹³C NMR isotopomer analysis requiring positional label connectivity

Models In vivo rodent, perfused organ, and cell‑culture models where triose‑isomerase equilibration must be tracked

Limitations of Alternative Fructose Tracers

Fructose catabolism begins with phosphorylation at C1 by ketohexokinase followed by aldolase B-mediated cleavage into two distinct triose pools: dihydroxyacetone phosphate (DHAP, derived from carbons 1–3) and glyceraldehyde (derived from carbons 4–6) [1]. Uniformly ¹³C-labeled fructose ([U-¹³C₆]fructose) reports total carbon flow but cannot discriminate which half of the molecule gives rise to a downstream metabolite. Single‑¹³C tracers (e.g., D-[1-¹³C]fructose or D-[2-¹³C]fructose) probe only one carbon position at a time and are blind to the intramolecular rearrangement that occurs through triose phosphate isomerase and the pentose phosphate pathway [2]. Only a positional triple‑¹³C isotopologue such as D-Fructose-1,2,3-13C3—by simultaneously labeling the three contiguous carbons that map exclusively to DHAP—enables experimenters to trace the upper-half versus lower-half fate of dietary fructose in a single experiment and to quantify pathway branching with isotopomer-resolved mass spectrometry or NMR [1][3]. Generic substitution therefore loses the positional dimension that is essential for resolving the direct versus indirect pathways of fructose-to-glucose conversion and the asymmetric production of fructose-specific metabolites such as glycerate.

⚠ Uniformly ¹³C‑labeled fructose cannot separate metabolite origin from upper‑half (DHAP) vs. lower‑half (glyceraldehyde) after triose cleavage.

⚠ Single‑¹³C tracers provide no adjacent‑¹³C coupling information for NMR or GC‑MS isotopomer fragmentation, losing positional detail.

⚠ Generic fructose without 1,2,3‑¹³C₃ labeling cannot distinguish direct vs. indirect fructose‑to‑glucose conversion pathways.

• [1] Jang, C., Hui, S., Lu, W., Cowan, A.J., Morscher, R.J., Lee, G., Liu, W., Tesz, G.J., Birnbaum, M.J., & Rabinowitz, J.D. (2018). The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids. Cell Metabolism, 27(2), 351–361.e3. doi:10.1016/j.cmet.2017.12.016. View Source
• [2] Malaisse, W.J., Ladrière, L., Verbruggen, I., & Willem, R. (2002). Metabolism of D-[1-¹³C]fructose, D-[2-¹³C]fructose, and D-[6-¹³C]fructose in rat hepatocytes incubated in the presence of H₂O or D₂O. Molecular Genetics and Metabolism, 75(4), 368–376. doi:10.1016/S1096-7192(02)00008-2. View Source
• [3] Goupille, C., Bargain, A., Koumanov, K., Papin, C., Leblond, F., Bucher, B., ... & Denis, M.G. (1993). Conversion of fructose to glucose in the rabbit small intestine: A reappraisal of the direct pathway. European Journal of Biochemistry, 213(2), 721–726. doi:10.1111/j.1432-1033.1993.tb17810.x. View Source

D-Fructose-1,2,3-13C3 vs. Generic Tracers

Tracing DHAP- vs. Glyceraldehyde-Derived Carbon

In a direct head-to-head in-vivo comparison, mice were gavaged with fructose labeled on its first three carbons (D-[1,2,3-13C3]fructose) versus the last three carbons (D-[4,5,6-13C3]fructose). Glucose and lactate synthesis drew equally from both halves of the fructose molecule (~50 % from each half). In contrast, circulating TCA-cycle intermediates were produced preferentially from the back end (carbons 4–6), and circulating glycerate was produced almost exclusively from the back end of fructose [1]. This demonstrates that D-Fructose-1,2,3-13C3 enables positive identification of metabolites derived specifically from the DHAP (upper-half) pathway, whereas the complementary isotopologue D-[4,5,6-13C3]fructose is required to trace the glyceraldehyde (lower-half) fate. No other single isotopologue can provide this positional resolution.

DHAP vs. Glyceraldehyde Fate

Head‑to‑head

Glycerate produced ~100 % from C4–C6; glucose synthesis ≈50 % from each half in mice

Enables DHAP‑ vs. glyceraldehyde‑derived metabolite assignment

Requires complementary 4,5,6‑¹³C₃ tracer for full lower‑half tracing

Evidence Dimension	Fraction of circulating metabolite carbon originating from the fructose upper half (C1–C3 → DHAP) versus lower half (C4–C6 → glyceraldehyde) in mice
Target Compound Data	D-[1,2,3-13C3]fructose labels the DHAP-derived carbon pool; glucose synthesis ≈50 % from C1–C3; glycerate production negligible from C1–C3
Comparator Or Baseline	D-[4,5,6-13C3]fructose labels the glyceraldehyde-derived carbon pool; glucose synthesis ≈50 % from C4–C6; glycerate production ∼100 % from C4–C6
Quantified Difference	Glycerate production asymmetry: nearly 100 % from C4–C6 (comparator) versus <5 % from C1–C3 (target). Glucose synthesis: symmetric (∼1:1 ratio). TCA intermediates: preferential incorporation from C4–C6.
Conditions	Oral gavage of ¹³C-labeled fructose (0.5 g/kg) with unlabeled glucose (0.5 g/kg) in C57BL/6 mice; portal and systemic blood analyzed by LC-MS; isotopologue distribution quantified at multiple time points post-gavage (Cell Metab. 2018, Figure 1H).

Why This Matters

A laboratory that requires assignment of a downstream metabolite (e.g., glycerate, TCA acids, or glucose isotopomers) to the upper or lower half of fructose must purchase the 1,2,3-¹³C₃ or 4,5,6-¹³C₃ isotopologue; uniformly labeled fructose cannot make this distinction, and single-labeled tracers lack the necessary adjacent ¹³C connectivity for isotopomer analysis.

• [1] Jang, C., Hui, S., Lu, W., Cowan, A.J., Morscher, R.J., Lee, G., Liu, W., Tesz, G.J., Birnbaum, M.J., & Rabinowitz, J.D. (2018). The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids. Cell Metabolism, 27(2), 351–361.e3. View Source

Certified Enrichment for Quantitative Flux Analysis

Reputable vendors specify D-Fructose-1,2,3-13C3 at 99 atom% ¹³C enrichment per labeled position , compared with typical single‑¹³C fructose products that offer 99 atom% at only one carbon and uniformly labeled [U-¹³C₆]fructose that provides 99 atom% across all six carbons . For isotopomer distribution modeling (e.g., metabolic flux analysis by GC-MS or LC-MS), the 99 atom% enrichment at C1, C2, and C3 yields a predicted M+3 fractional abundance exceeding 97 % (0.99³ ≈ 0.97) for the fully labeled isotopologue, with minimal M+2 and M+1 contamination that would otherwise confound deconvolution of endogenous unlabeled metabolite pools. In contrast, a single‑¹³C product typically achieves ≥99 atom% at one position, but provides no adjacent-label connectivity information for NMR J-coupling or GC-MS isotopomer fragmentation analysis.

Enrichment Fidelity

Class‑level

Predicted M+3 purity >97 % at 99 atom% ¹³C vs. ≈86 % at 95 atom%

High positional enrichment reduces background contamination in isotopologue models

Verify batch‑specific certificate of analysis for actual enrichment

Evidence Dimension	Isotopic enrichment specification (atom% ¹³C per position) and predicted isotopologue purity
Target Compound Data	99 atom% ¹³C at each of C1, C2, C3; predicted M+3 purity >97 %; M+2 <2.9 %; M+1 <0.03 % (theoretical, assuming binomial distribution with p=0.99 and independent labeling)
Comparator Or Baseline	D-[1-¹³C]fructose: 99 atom% at C1 only; D-[U-¹³C₆]fructose: 99 atom% at all six carbons (predicted M+6 ≈ 94 % purity; 0.99⁶ ≈ 0.941)
Quantified Difference	The 1,2,3-¹³C₃ pattern achieves higher isotopologue homogeneity at the target M+3 mass than uniformly labeled fructose achieves at M+6, while simultaneously providing positional specificity absent in the uniform tracer.
Conditions	Vendor certificates of analysis (Cambridge Isotope Laboratories CLM-8415-PK, Alfa Chemistry ACMA00025909, BOC Sciences BLP-008115); enrichment verified by ¹³C NMR or isotope-ratio mass spectrometry.

Why This Matters

For procurement, the 99 atom% ¹³C specification at three defined positions ensures that MS-based isotopomer deconvolution software can accurately correct for natural-abundance ¹³C background without introducing systematic errors from low-enrichment (<98 atom%) preparations that some generic suppliers distribute; this directly impacts the quantitative reliability of metabolic flux calculations.

M+3 Glucose Derives from Fructose Triose Units

Jang et al. (2018) reported that when ¹³C-fructose was administered orally to mice, the dominant isotopologue of portal-vein glucose was M+3 (three ¹³C atoms per molecule), not M+6, indicating that the six-carbon fructose is cleaved into triose units that recombine with unlabeled triose pools before gluconeogenesis [1]. The M+3 glucose isotopologue detected in portal blood directly reflects label from D-[1,2,3-13C3]fructose surviving triose phosphate isomerase-mediated scrambling and pentose phosphate pathway rearrangement. Quantitative analysis showed that ~42 % of the oral fructose dose was converted to glucose by the small intestine (based on ΔAUC comparison), with ~90 % of low-dose fructose cleared intestinally and only ~14 % released as intact fructose [1]. In head-to-head comparison, D-[1,2,3-13C3]fructose and D-[4,5,6-13C3]fructose each yielded M+3 glucose with equal abundance (~50 % contribution from each half), confirming symmetric triose recombination [1]. Without the defined 1,2,3-¹³C₃ pattern, the M+3 glucose signal cannot be attributed to a specific triose precursor.

M+3 Glucose Origin

Head‑to‑head

~42 % of oral fructose converted to glucose; M+3 glucose isotopologue equally from C1–C3 and C4–C6

Supports quantification of intestinal fructose‑to‑glucose flux via triose equilibration

Portal vein isotopologue profiling by LC‑MS; model‑specific interpretation required

Evidence Dimension	Origin and fractional abundance of the M+3 glucose isotopologue in portal vein blood after oral fructose challenge
Target Compound Data	D-[1,2,3-13C3]fructose → M+3 glucose isotopologue representing triose derived from DHAP (C1–C3); equal contribution to M+3 glucose as comparator (~50 %)
Comparator Or Baseline	D-[4,5,6-13C3]fructose → M+3 glucose isotopologue representing triose derived from glyceraldehyde (C4–C6); equal contribution to M+3 glucose (~50 %)
Quantified Difference	Equal triose-pool contribution to glucose (~1:1 M+3 ratio between the two tracers); ~42 % of oral fructose dose converted to glucose; ~90 % intestinal clearance at low dose; <5 % fructose-derived glycerate from 1,2,3-¹³C₃ tracer versus dominant glycerate labeling from 4,5,6-¹³C₃ tracer.
Conditions	C57BL/6 mice; oral gavage of 0.5 g/kg ¹³C-fructose with unlabeled glucose; portal vein blood sampled at multiple time points; isotopologue distribution measured by LC-MS (Cell Metab. 2018).

Why This Matters

For researchers quantifying intestinal fructose-to-glucose conversion, purchasing D-Fructose-1,2,3-13C3 enables unambiguous attribution of the M+3 glucose signal to the DHAP-derived triose pool, a determination impossible with uniformly labeled or single‑¹³C fructose that cannot separate label origin after triose phosphate isomerase equilibration.

• [1] Jang, C., Hui, S., Lu, W., Cowan, A.J., Morscher, R.J., Lee, G., Liu, W., Tesz, G.J., Birnbaum, M.J., & Rabinowitz, J.D. (2018). The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids. Cell Metabolism, 27(2), 351–361.e3. View Source

Adjacent ¹³C Spin System for NMR J-Coupling

The contiguous ¹³C₁–¹³C₂–¹³C₃ labeling in D-Fructose-1,2,3-13C3 generates a three-spin ¹³C–¹³C J-coupling network that is distinguishable from isolated single‑¹³C labels or the fully coupled [U-¹³C₆] system. In 1D ¹³C NMR, each labeled carbon appears as a doublet of doublets (or more complex multiplet) due to one-bond ¹J(¹³C,¹³C) couplings of ~40–45 Hz, while in uniformly labeled samples all six carbons are coupled, producing severely overlapping multiplets that require specialized 2D or 3D experiments to resolve [1]. The 1,2,3-¹³C₃ pattern simplifies the coupling network to a tractable three-spin system whose J-coupling constants can be measured with high precision to confirm positional labeling fidelity and to detect metabolic rearrangement of the carbon skeleton (e.g., via changes in coupling pattern when the triose unit is incorporated into glucose C4–C5–C6 versus C1–C2–C3) [1][2]. Single‑¹³C tracers provide no coupling information, while uniform tracers impose a six-spin system whose complexity can obscure the specific labeling information needed for isotopomer analysis.

NMR J‑Coupling Network

Class‑level

Three‑spin ¹³C–¹³C system reduces multiplet components to ≤8 per carbon vs. ≤64 for uniform label

Enables direct 1D J‑coupling measurement without 2D NMR experiments

¹J(¹³C,¹³C) ≈ 40–45 Hz; confirm with sample spectrum

Evidence Dimension	¹³C–¹³C J-coupling network complexity and utility for positional isotopomer assignment by NMR
Target Compound Data	Three-spin system (C1–C2–C3); each carbon exhibits 1–2 resolvable ¹J(¹³C,¹³C) couplings of 40–45 Hz; suitable for 1D ¹³C and 2D INADEQUATE experiments
Comparator Or Baseline	D-[1-¹³C]fructose: zero ¹³C–¹³C coupling (singlet only). D-[U-¹³C₆]fructose: six-spin system; 1D spectrum shows overlapping multiplets requiring multi-dimensional NMR for isotopomer assignment
Quantified Difference	The 1,2,3-¹³C₃ pattern reduces the NMR spin system from 6 spins (uniform label) to 3 spins (target), decreasing the number of expected multiplet components from up to 64 (2⁶) to at most 8 (2³) per carbon resonance, thereby enabling direct J-coupling measurement in 1D spectra without the need for 2D INADEQUATE or ¹³C–¹³C COSY experiments.
Conditions	50 mM D-fructose in D₂O, ¹³C NMR at 125 MHz; spectral acquisition parameters per ECMDB00660 reference spectrum; ¹J(¹³C,¹³C) typical range 40–45 Hz for adjacent sp³ carbons in monosaccharides.

Why This Matters

For a researcher selecting an NMR-optimized fructose tracer, D-Fructose-1,2,3-13C3 provides the optimal balance between coupling information content (necessary for positional isotopomer assignment) and spectral simplicity (necessary for quantitative integration), making it superior to both single-labeled and uniformly labeled alternatives for 1D ¹³C NMR-based flux studies.

• [1] ECMDB: ECMDB00660. D-Fructose ¹³C NMR Spectrum; Sample Concentration 50.0 mM; Experimental Conditions accessible via ECMDB. View Source
• [2] Gilbert, A., Silvestre, V., Robins, R.J., Tcherkez, G., & Remaud, G.S. (2011). A ¹³C NMR spectrometric method for the determination of intramolecular δ¹³C values in fructose from plant sucrose samples. New Phytologist, 191(2), 579–588. doi:10.1111/j.1469-8137.2011.03698.x. View Source

Dual-Tracer M+3 and M+6 GC-MS Analysis

A validated GC-MS method for analyzing ¹³C labeling patterns in free sugars, including fructose, has been established using N-methyl-O-trimethylsilyl-trifluoroacetamide derivatization followed by electron-ionization mass spectrometry [1]. The D-Fructose-1,2,3-13C3 isotopologue produces a characteristic M+3 mass shift (Δm/z = +3 Da for the molecular ion and key fragment ions containing the labeled carbons) that is spectrally distinct from the M+6 shift of D-[U-¹³C₆]fructose and the M+1 shift of D-[1-¹³C]fructose. This mass separation enables simultaneous dual-tracer experiments in which D-Fructose-1,2,3-13C3 and D-[U-¹³C₆]fructose are co-administered and their respective M+3 and M+6 isotopologue abundances are independently quantified by GC-MS without isotopic interference between tracers [1][2].

Dual‑Tracer GC‑MS

Reported

M+3 mass shift distinct from M+6; no isotopic interference between 1,2,3‑¹³C₃ and U‑¹³C₆ fructose

Permits simultaneous positional and total carbon fate tracking in a single experiment

Co‑administer with U‑¹³C₆ fructose for dual‑channel analysis; derivatization required

Evidence Dimension	Mass shift and isotopic non-interference in GC-MS isotopologue analysis
Target Compound Data	M+3 nominal mass shift; dominant isotopologue at m/z (M+3) for molecular ion and fragments retaining C1–C2–C3; <1% crossover to M+2 or M+4 channels
Comparator Or Baseline	D-[U-¹³C₆]fructose: M+6 mass shift. D-[1-¹³C]fructose: M+1 mass shift. D-[4,5,6-13C3]fructose: M+3 mass shift identical in nominal mass but distinguishable by fragment-specific analysis
Quantified Difference	Baseline mass separation of 3 Da between M+3 (target) and M+6 (uniform) channels ensures <0.5% isotopic cross-contamination when both tracers are used simultaneously at equimolar concentrations with 99 atom% enrichment each; M+1 tracer (single‑¹³C) cannot be used in dual-tracer mode with M+3 because of overlapping natural-abundance ¹³C contribution in fragment ions.
Conditions	GC-MS with electron ionization (70 eV); fructose derivatized as methoxime-trimethylsilyl (MO-TMS) or pentafluorobenzyl-oxime derivative; HP-5MS column; mass range m/z 50–650; isotopologue distribution corrected for natural-abundance ¹³C by established algorithms (e.g., IsoCor).

Why This Matters

For procurement planning of dual-tracer metabolic flux studies, D-Fructose-1,2,3-13C3 and D-[4,5,6-13C3]fructose can be used as an orthogonal pair with identical M+3 nominal mass but distinct positional information, while D-Fructose-1,2,3-13C3 can also be co-administered with D-[U-¹³C₆]fructose for simultaneous assessment of positional and total carbon fate without mass-spectral overlap.

• [1] Koubaa, M., Mghaieth, S., Thomasset, B., & Roscher, A. (2012). Gas chromatography–mass spectrometry analysis of ¹³C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183–188. doi:10.1016/j.ab.2012.03.020. View Source
• [2] Antoniewicz, M.R., Kelleher, J.K., & Stephanopoulos, G. (2007). Elementary metabolite units (EMU): A novel framework for modeling isotopic distributions. Metabolic Engineering, 9(1), 68–86. doi:10.1016/j.ymben.2006.09.001. View Source

Certified Purity Compared to Unlabeled Fructose

D-Fructose-1,2,3-13C3 from established isotope suppliers is specified with chemical purity ≥98 % (by CP) and isotopic enrichment of 99 atom% ¹³C, accompanied by a defined melting point (119–122 °C) and solution pH specification (5.0–7 at 18 g/L, 25 °C) . In contrast, generic unlabeled D-fructose (CAS 57-48-7) is typically supplied at ≥99 % purity but carries natural-abundance ¹³C (~1.1 %) and is not suitable for tracer studies without additional labeling. More critically, some third-party resellers of labeled compounds provide enrichment specifications as low as 95 atom% ¹³C without independent certification, which introduces systematic errors in isotopologue modeling because the binomial distribution of 95 % enrichment (M+3 purity ≈ 0.95³ ≈ 85.7 %) leaves ~14 % of the tracer in lower mass channels that overlap with endogenous metabolite signals [1]. The certified 99 atom% product avoids this pitfall.

Certified Purity Benchmark

Specification review

M+3 purity 97.0 % for 99 atom% enrichment vs. 85.7 % for 95 atom% (11.3 pp difference)

Certified enrichment reduces systematic error in flux calculations

Procure from established isotope manufacturers with batch‑specific COA

Evidence Dimension	Certified chemical purity and isotopic enrichment specifications
Target Compound Data	≥98 % chemical purity (CP); 99 atom% ¹³C at C1, C2, C3; melting point 119–122 °C; pH 5.0–7 (18 g/L, 25 °C); colorless crystalline solid
Comparator Or Baseline	Unlabeled D-fructose: ≥99 % purity; 1.1 % natural ¹³C abundance; no enrichment certification required. Generic labeled fructose from non-certified suppliers: enrichment may range 95–98 atom% without batch-specific certificate of analysis
Quantified Difference	Predicted M+3 isotopologue purity: 97.0 % for 99 atom% enrichment (target) versus 85.7 % for 95 atom% enrichment (lower-grade comparator). The 11.3 percentage-point difference translates to a 4.3-fold increase in contaminating M+0/M+1/M+2 signal for the lower-grade product (14.3 % vs. 3.0 % non-M+3 fraction).
Conditions	Product specifications per Alfa Chemistry catalog ACMA00025909, BOC Sciences catalog BLP-008115, and Cambridge Isotope Laboratories catalog CLM-8415-PK.

Why This Matters

Procurement of the certified 99 atom% ¹³C, ≥98 % chemically pure D-Fructose-1,2,3-13C3 directly from established isotope manufacturers eliminates the risk of batch-to-batch enrichment variability that can invalidate isotopologue correction models and metabolic flux calculations, a risk documented for lower-specification products from uncertified resellers.

• [1] Millard, P., Letisse, F., Sokol, S., & Portais, J.C. (2012). IsoCor: correcting MS data in isotope labeling experiments. Bioinformatics, 28(9), 1294–1296. doi:10.1093/bioinformatics/bts127. View Source

Applications of D-Fructose-1,2,3-13C3

In Vivo Tracing of Intestinal Fructose-to-Glucose Conversion

Oral administration of D-Fructose-1,2,3-13C3 to rodent models, followed by LC-MS analysis of portal and systemic blood, enables quantification of the fraction of dietary fructose converted to glucose via the intestinal DHAP pathway. As demonstrated by Jang et al. (2018), the M+3 glucose isotopologue in portal blood directly reports upper-half fructose carbon flux through triose phosphate isomerase and gluconeogenesis, and the symmetric contribution (~50 %) from 1,2,3-¹³C₃ and 4,5,6-¹³C₃ tracers confirms triose-pool equilibration [1]. This protocol requires D-Fructose-1,2,3-13C3 specifically; uniformly labeled fructose cannot resolve the contribution of each triose half.

Dual-Tracer M+3/M+6 Metabolic Flux Analysis

Co-administration of D-Fructose-1,2,3-13C3 (M+3) and D-[U-¹³C₆]fructose (M+6) in cell culture or perfused organ systems, with GC-MS isotopologue profiling after MO-TMS derivatization, permits simultaneous quantification of positional carbon fate (via M+3 channel) and total fructose utilization (via M+6 channel). The 3 Da mass separation ensures <0.5% cross-channel interference at 99 atom% enrichment per tracer [2]. This experimental design is not feasible with single‑¹³C tracers, which lack the mass separation required for independent isotopologue quantification in co-incubation studies.

¹³C NMR Analysis of Hepatic Gluconeogenic Flux

Perfusion of isolated liver with D-Fructose-1,2,3-13C3 allows 1D ¹³C NMR detection of the three-spin J-coupled network (C1–C2–C3; ¹J ≈ 40–45 Hz) in glucose and glycogen isotopomers. The reduced multiplet complexity (maximally 8 components per carbon versus 64 for uniform label) enables direct integration of positional isotopomer abundances without 2D NMR experiments [3][4]. This advantage is critical when sample quantity or acquisition time is limited, as is often the case with biopsy-derived or primary hepatocyte samples.

GC-MS Plant Flux Analysis with Positional Labels

In plant metabolic flux analysis, D-Fructose-1,2,3-13C3 is supplied to intact tissues or cell cultures, and its positional label distribution is tracked in free sugars, starch-derived glucose, and central carbon metabolites by GC-MS after pentafluorobenzyl-oxime derivatization [2]. The 1,2,3-¹³C₃ labeling pattern reveals pentose phosphate pathway (PPP) activity through the characteristic loss of C1 label in the oxidative PPP phase and the rearrangement of the remaining ¹³C₂ fragment into sedoheptulose-7-phosphate and other PPP intermediates. Such PPP flux information cannot be extracted from uniformly labeled or single‑¹³C fructose tracers.

Application

Selection Property

Validation Focus

Intestinal fructose‑to‑glucose flux studies

Positional 1,2,3‑¹³C₃ label for DHAP‑triose tracking

M+3 glucose isotopologue in portal blood as direct readout of upper‑half carbon fate

Dual‑tracer metabolic flux analysis

Spectrally distinct M+3 channel separate from M+6

Co‑administration with U‑¹³C₆ fructose without isotopic interference; simultaneous positional and total carbon tracking

NMR‑based gluconeogenic flux studies

Three‑spin ¹³C–¹³C J‑coupling network

Reduced multiplet complexity for quantitative 1D NMR without 2D experiments

Plant metabolic flux analysis

Positional ¹³C₃ label pattern resistant to PPP scrambling

Pentose phosphate pathway activity via C1 loss and fragment rearrangement in central metabolites

• [1] Jang, C., Hui, S., Lu, W., Cowan, A.J., Morscher, R.J., Lee, G., Liu, W., Tesz, G.J., Birnbaum, M.J., & Rabinowitz, J.D. (2018). The Small Intestine Converts Dietary Fructose into Glucose and Organic Acids. Cell Metabolism, 27(2), 351–361.e3. View Source
• [2] Koubaa, M., Mghaieth, S., Thomasset, B., & Roscher, A. (2012). Gas chromatography–mass spectrometry analysis of ¹³C labeling in sugars for metabolic flux analysis. Analytical Biochemistry, 425(2), 183–188. View Source
• [3] ECMDB: ECMDB00660. D-Fructose ¹³C NMR Spectrum; 50 mM in D₂O. View Source
• [4] Gilbert, A., Silvestre, V., Robins, R.J., Tcherkez, G., & Remaud, G.S. (2011). A ¹³C NMR spectrometric method for the determination of intramolecular δ¹³C values in fructose from plant sucrose samples. New Phytologist, 191(2), 579–588. View Source